Cas no 1007958-90-8 (1-[4-(dimethylamino)phenyl]-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione)

• Product Name: 1-[4-(dimethylamino)phenyl]-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione
• CAS No: 1007958-90-8
• MF: C₂₂H₂₆N₄O₃
• MW: 394.466845035553
• CID: 6296837
• PubChem ID: 2947295
• Update Time: 2025-06-13

1-[4-(dimethylamino)phenyl]-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[4-(dimethylamino)phenyl]-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione
• 1007958-90-8
• 1-(4-Dimethylamino-phenyl)-3-(4-morpholin-4-yl-phenylamino)-pyrrolidine-2,5-dione
• F1537-0035
• Q27196120
• 1-(4-(dimethylamino)phenyl)-3-((4-morpholinophenyl)amino)pyrrolidine-2,5-dione
• CHEBI:114715
• SMR000121098
• CHEMBL1300569
• 1-[4-(dimethylamino)phenyl]-3-[4-(4-morpholinyl)anilino]pyrrolidine-2,5-dione
• AKOS000570907
• AKOS016317880
• 1-[4-(dimethylamino)phenyl]-3-(4-morpholin-4-ylanilino)pyrrolidine-2,5-dione
• HMS2288K04
• MLS000528523

• Inchi： 1S/C22H26N4O3/c1-24(2)17-7-9-19(10-8-17)26-21(27)15-20(22(26)28)23-16-3-5-18(6-4-16)25-11-13-29-14-12-25/h3-10,20,23H,11-15H2,1-2H3
• InChI Key： DORUFEBPUPGXPT-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)NC2C(N(C3C=CC(=CC=3)N(C)C)C(C2)=O)=O)CC1

Computed Properties

• Exact Mass: 394.20049070g/mol
• Monoisotopic Mass: 394.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 1-[4-(dimethylamino)phenyl]-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione

Comprehensive Overview of 1-[4-(dimethylamino)phenyl]-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione (CAS No. 1007958-90-8)

1-[4-(dimethylamino)phenyl]-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione, with the CAS number 1007958-90-8, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of pyrrolidine-2,5-dione derivatives, which are known for their versatile applications in drug discovery and functional materials. Its unique structure, featuring both dimethylamino and morpholin-4-yl substituents, makes it a promising candidate for targeting specific biological pathways and enhancing material properties.

In recent years, the demand for highly functionalized organic compounds like 1-[4-(dimethylamino)phenyl]-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione has surged, driven by advancements in precision medicine and smart materials. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, given its electron-rich aromatic systems. The compound's CAS no. 1007958-90-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most intriguing aspects of this compound is its structure-activity relationship (SAR). The presence of the morpholin-4-yl group enhances its solubility and bioavailability, while the dimethylamino moiety contributes to its electron-donating properties. These features are critical for applications in photodynamic therapy (PDT) and organic electronics, where tunable optical and electronic behaviors are essential. Users often search for terms like "pyrrolidine-2,5-dione derivatives in drug design" or "morpholine-based compounds for material science," highlighting the compound's interdisciplinary appeal.

The synthesis of 1-[4-(dimethylamino)phenyl]-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione typically involves multi-step organic reactions, including Buchwald-Hartwig amination and Michael addition. These methods ensure high purity and yield, which are vital for reproducibility in research. Its CAS no. 1007958-90-8 is a key identifier in procurement and regulatory documentation, ensuring traceability and compliance with global standards.

From a pharmacological perspective, this compound has shown promise in preliminary studies targeting neurodegenerative diseases and cancer. Its ability to modulate protein-protein interactions (PPIs) and inhibit specific enzymes aligns with the growing trend of targeted therapy. Searches for "small molecule inhibitors for neurodegenerative disorders" or "morpholine derivatives in oncology" often lead to discussions about this compound's potential.

In the realm of materials science, 1-[4-(dimethylamino)phenyl]-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione is explored for its luminescent properties and charge transport capabilities. These attributes make it suitable for organic light-emitting diodes (OLEDs) and sensors. The compound's CAS no. 1007958-90-8 is frequently cited in patents related to advanced functional materials, underscoring its industrial relevance.

Environmental and sustainability considerations are also driving interest in this compound. Researchers are investigating green synthesis routes to minimize waste and energy consumption. Queries like "eco-friendly synthesis of pyrrolidine-2,5-diones" reflect this shift toward sustainable chemistry practices.

In summary, 1-[4-(dimethylamino)phenyl]-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione (CAS no. 1007958-90-8) is a multifaceted compound with broad applications in biomedical research and material innovation. Its unique structural features and functional versatility position it as a valuable asset in addressing contemporary scientific challenges. As interest grows in personalized medicine and smart materials, this compound is poised to play a pivotal role in future breakthroughs.